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Compound of Interest

2-Amino-5-ethylphenol
Compound Name:
hydrochloride

Cat. No.: B177001

Technical Guide: Solubility Profile of 2-Amino-5-
ethylphenol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Amino-5-
ethylphenol hydrochloride (CAS No. 149861-22-3), a key intermediate in the synthesis of
pharmaceuticals and fine chemicals.[1] Understanding the solubility of this compound is critical

for its application in various research and development stages, including formulation, synthesis,
and quality control.

Core Properties of 2-Amino-5-ethylphenol
Hydrochloride
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Property Value Source

Molecular Formula CsH12CINO [21[3114]

Molecular Weight 173.64 g/mol [11[2][3]
White to off-white crystalline

Appearance [1]
powder

] ] Approximately 180-185°C
Melting Point [1]

(decomposes)

Solubility Data

The solubility of 2-Amino-5-ethylphenol hydrochloride has been determined in agueous and

various organic solvents. The following table summarizes the available quantitative and

qualitative data to facilitate comparison and aid in solvent selection for experimental and

manufacturing processes.

Solvent Solubility Temperature
Water 428 g/L 20 °C[5]
Ethanol Soluble Not Specified[1]
Methanol Slightly Soluble Not Specified
Dimethyl Sulfoxide (DMSO) Slightly Soluble Not Specified
Neutral Solvents Slightly Soluble Not Specified[1]

Experimental Protocols

A standardized method for determining water solubility is crucial for regulatory and scientific

purposes. The quantitative water solubility data reported here was generated in a study

adhering to established guidelines.

Methodology for Water Solubility Determination (Based on OECD Guideline 105)
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The flask method, a common and reliable technique for determining the water solubility of
substances, is outlined below. This method is designed to determine the saturation mass
concentration of a substance in water.

Principle: A specific amount of the test substance is dissolved in water at a given temperature
to achieve a saturated solution. The concentration of the substance in the aqueous solution is
then determined by a suitable analytical method.

Apparatus:

o Constant temperature bath

e Shaker or stirrer

o Centrifuge (if necessary for phase separation)

e Analytical instrumentation appropriate for the substance (e.g., HPLC, UV-Vis
spectrophotometry)

o Standard laboratory glassware

Procedure:

e Preparation: A supersaturated solution of 2-Amino-5-ethylphenol hydrochloride in water is
prepared.

» Equilibration: The solution is stirred at a constant temperature (e.g., 20°C) for a sufficient
period to allow it to reach equilibrium. This is typically done for at least 24 hours.

» Phase Separation: If undissolved particles are present, the saturated solution is separated
from the excess solid by centrifugation or filtration.

e Analysis: The concentration of 2-Amino-5-ethylphenol hydrochloride in the clear aqueous
phase is determined using a validated analytical method.

» Replicates: The experiment is performed in replicate to ensure the precision and reliability of
the results.
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Logical Workflow for Solubility Assessment

The following diagram illustrates a general workflow for assessing the solubility of a chemical
compound like 2-Amino-5-ethylphenol hydrochloride.
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Caption: General workflow for determining chemical solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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